Cas no 81067-47-2 (Benzothiazolium, 3-ethyl-2-(2-phenylethenyl)-, iodide)

Benzothiazolium, 3-ethyl-2-(2-phenylethenyl)-, iodide structure
81067-47-2 structure
Product name:Benzothiazolium, 3-ethyl-2-(2-phenylethenyl)-, iodide
CAS No:81067-47-2
MF:C17H16INS
MW:393.285115242004
CID:704605
PubChem ID:71421049

Benzothiazolium, 3-ethyl-2-(2-phenylethenyl)-, iodide Chemical and Physical Properties

Names and Identifiers

    • Benzothiazolium, 3-ethyl-2-(2-phenylethenyl)-, iodide
    • 3-ethyl-2-(2-phenylethenyl)-1,3-benzothiazol-3-ium,iodide
    • 3-Ethyl-2-(2-phenylethenyl)-1,3-benzothiazol-3-ium iodide
    • 81067-47-2
    • DTXSID30840219
    • Inchi: InChI=1S/C17H16NS.HI/c1-2-18-15-10-6-7-11-16(15)19-17(18)13-12-14-8-4-3-5-9-14;/h3-13H,2H2,1H3;1H/q+1;/p-1
    • InChI Key: NPWVWNNPSKMMTG-UHFFFAOYSA-M
    • SMILES: CC[N+]1=C(SC2=CC=CC=C21)C=CC3=CC=CC=C3.[I-]

Computed Properties

  • Exact Mass: 393.00482g/mol
  • Monoisotopic Mass: 393.00482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 32.1Ų

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